3-Ethoxy-4-methoxypyrrolidine
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Overview
Description
Synthesis Analysis
The synthesis of pyrrolidine derivatives, such as 3-Ethoxy-4-methoxypyrrolidine, can be achieved through various synthetic strategies. These include ring construction from different cyclic or acyclic precursors, reporting the synthesis and the reaction conditions, or functionalization of preformed pyrrolidine rings, e.g., proline derivatives .Molecular Structure Analysis
This compound is an organic compound with a molecular formula of C7H13NO2. The five-membered pyrrolidine ring is one of the nitrogen heterocycles used widely by medicinal chemists to obtain compounds for the treatment of human diseases .Chemical Reactions Analysis
The pyrrolidine ring and its derivatives, including this compound, have been used widely by medicinal chemists due to their ability to efficiently explore the pharmacophore space due to sp3-hybridization .Scientific Research Applications
Synthesis and Chemical Properties
E,Z-Isomers Synthesis : 3-Ethoxy-4,4,4-trifluorobut-2-enenitrile, a compound related to 3-Ethoxy-4-methoxypyrrolidine, was synthesized using the Wittig reaction. This process also involved stereospecific 1,3-dipolar cycloaddition, leading to E- and Z-isomers of 4-cyano-3-ethoxy-3-trifluoromethyl-1-methylpyrrolidine (Volkonskii, Peregudov, Strelkova, & Kagramanov, 2018).
Photochemical Properties : Bis[(1-methylpyrrolidin-2-yl)methoxy] [phthalocyaninato] silicon, a derivative of this compound, demonstrated efficient DNA binding activity and potential as a DNA-targeting agent in photodynamic therapy (Uslan & Sesalan, 2013).
Pharmaceutical and Medicinal Chemistry
- Chemoenzymatic Synthesis : The chemoenzymatic enantioselective synthesis of (3S,4S)-3-methoxy-4-methylaminopyrrolidine, a key intermediate for a quinolone antitumor compound, showcases the pharmaceutical relevance of this compound derivatives (Kamal, Shaik, Sandbhor, Malik, & Kaga, 2004).
Synthetic Chemistry Applications
Syntheses of Pyrrole Derivatives : 3-Ethoxy-2-methylpropenal, a compound related to this compound, was used in synthesizing 3-methylpyrrole, indicating its utility in creating structurally diverse pyrroles (Cornforth & Ming-hui, 1990).
Antimicrobial Activities : The study on 8-Ethoxycoumarin derivatives, related to this compound, revealed their potential in antimicrobial activities, suggesting similar applications for this compound (Mohamed et al., 2012).
Safety and Hazards
Properties
IUPAC Name |
3-ethoxy-4-methoxypyrrolidine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO2/c1-3-10-7-5-8-4-6(7)9-2/h6-8H,3-5H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQOUJXIXNQJZEE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1CNCC1OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15NO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
145.20 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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